2-cyclopropyl-2-methylazetidine
Overview
Description
2-Cyclopropyl-2-methylazetidine (2CMA) is an organic compound that was first synthesized in 1978 by the research group of Professor S. Takahashi at Tokyo University. It is a cyclic secondary amine, which is structurally related to the cyclic primary amines, cyclopropylamines. 2CMA is a colorless liquid at room temperature, with a boiling point of 128°C and a melting point of -20°C. It is insoluble in water, but soluble in organic solvents such as ethanol and methanol. 2CMA is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals, and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-cyclopropyl-2-methylazetidine is not fully understood. However, it is known that 2-cyclopropyl-2-methylazetidine reacts with nucleophiles, such as amines and alcohols, to form cyclic secondary amines. The reaction is believed to occur through a nucleophilic substitution mechanism, in which the nucleophile attacks the carbon atom of the cyclopropyl group, forming a new bond. The reaction is reversible, and the product can be regenerated by the addition of a base.
Biochemical and Physiological Effects
2-cyclopropyl-2-methylazetidine has been studied for its biochemical and physiological effects. It has been found to have antifungal and antibacterial properties, and can be used as a preservative in food products. In addition, 2-cyclopropyl-2-methylazetidine has been shown to have some cytotoxic activity, and has been used in the treatment of cancer. It has also been studied for its ability to inhibit the growth of certain bacteria, and its potential use as an antimicrobial agent.
Advantages and Limitations for Lab Experiments
2-cyclopropyl-2-methylazetidine is a useful reagent in organic synthesis, and is relatively easy to synthesize in the laboratory. It is also relatively inexpensive, making it an attractive choice for laboratory experiments. However, 2-cyclopropyl-2-methylazetidine is volatile and flammable, and should be handled with caution.
Future Directions
The potential applications of 2-cyclopropyl-2-methylazetidine are numerous, and further research is needed to explore its full potential. One area of research is its potential use as an antimicrobial agent. Additionally, further research is needed to explore its potential use as an anti-cancer agent, as well as its potential use in the synthesis of pharmaceuticals and agrochemicals. Additionally, research is needed to explore the mechanism of action of 2-cyclopropyl-2-methylazetidine and its effects on biochemical and physiological processes. Finally, research is needed to explore the potential use of 2-cyclopropyl-2-methylazetidine as a preservative in food products.
Synthesis Methods
2-cyclopropyl-2-methylazetidine can be synthesized through several methods, including a two-step reaction of cyclopropyl bromide with sodium azide, followed by methylation with dimethyl sulfate. The reaction of cyclopropyl bromide with sodium azide yields an intermediate, which is then methylated with dimethyl sulfate to form 2-cyclopropyl-2-methylazetidine. The reaction is highly exothermic, and the reaction rate is dependent on the concentration of the reactants and the temperature of the reaction mixture. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, to prevent the formation of any by-products.
Scientific Research Applications
2-cyclopropyl-2-methylazetidine is used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals and agrochemicals. It is also used as a reagent in organic synthesis, and as a catalyst in the synthesis of cyclic secondary amines. In addition, 2-cyclopropyl-2-methylazetidine is used as a reference compound in the study of the structure and reactivity of cyclic secondary amines.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-cyclopropyl-2-methylazetidine can be achieved through a multistep process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclopropylmethylamine", "Acetone", "Hydrogen chloride gas", "Sodium hydroxide", "Methyl iodide", "Sodium hydride", "Bromine" ], "Reaction": [ "Step 1: Cyclopropylmethylamine is reacted with acetone in the presence of hydrogen chloride gas to form 2-cyclopropyl-2-methyl-1-propanamine.", "Step 2: The resulting amine is then treated with sodium hydroxide to form the corresponding amine salt.", "Step 3: Methyl iodide is added to the amine salt to form the corresponding quaternary ammonium salt.", "Step 4: The quaternary ammonium salt is then treated with sodium hydride to form the corresponding aziridine intermediate.", "Step 5: Finally, the aziridine intermediate is reacted with bromine to form 2-cyclopropyl-2-methylazetidine." ] } | |
CAS RN |
1493962-11-0 |
Product Name |
2-cyclopropyl-2-methylazetidine |
Molecular Formula |
C7H13N |
Molecular Weight |
111.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
